Cas no 2309343-71-1 (1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea)

• Product Name: 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea
• CAS No: 2309343-71-1
• MF: C₁₉H₂₄N₂O₃S
• MW: 360.470463752747
• CID: 5339461
• Update Time: 2025-07-31

1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzyl)-3-((tetrahydro-2H-pyran-4-yl)(thiophen-2-yl)methyl)urea
• 1-[(4-methoxyphenyl)methyl]-3-[oxan-4-yl(thiophen-2-yl)methyl]urea
• 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea

• Inchi： 1S/C19H24N2O3S/c1-23-16-6-4-14(5-7-16)13-20-19(22)21-18(17-3-2-12-25-17)15-8-10-24-11-9-15/h2-7,12,15,18H,8-11,13H2,1H3,(H2,20,21,22)
• InChI Key： ZWTCATGGNDRFDF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1CCOCC1)NC(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 410
• XLogP3: 2.7
• Topological Polar Surface Area: 87.8

Additional information on 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea

Introduction to 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea (CAS No. 2309343-71-1)

1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea, a compound with the CAS number 2309343-71-1, is a complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative features a unique structural arrangement, combining a 4-methoxyphenyl moiety, an oxan (tetrahydro-2H-pyran) ring, and a thiophene group, all linked through a urea linkage. The intricate structure of this compound suggests potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The synthesis of 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea involves multiple steps, each requiring precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis process, making it more efficient and scalable. For instance, the use of transition-metal-catalyzed coupling reactions has been pivotal in facilitating the formation of the key carbon-carbon and carbon-heteroatom bonds within the molecule.

In terms of its biological activity, 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea has shown promising results in preliminary studies. One notable area of research is its potential as an inhibitor of specific enzymes involved in signal transduction pathways. Enzymes such as protein kinases and phosphatases play crucial roles in cellular processes, and their dysregulation is often associated with various diseases, including cancer and neurodegenerative disorders. Studies have indicated that this compound can selectively inhibit certain kinases, thereby modulating signaling pathways that are aberrantly activated in disease states.

Moreover, the presence of the thiophene moiety in 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea confers additional properties that may enhance its pharmacological profile. Thiophenes are known for their ability to interact with biological targets through π-stacking interactions and hydrogen bonding, which can improve binding affinity and selectivity. This characteristic makes the compound a valuable candidate for further optimization and development as a therapeutic agent.

The pharmacokinetic properties of 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea have also been investigated to assess its suitability for clinical applications. Preliminary data suggest that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it shows low toxicity in preclinical models. These findings are encouraging and support further evaluation in more advanced preclinical studies.

In addition to its potential therapeutic applications, 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-yl)(thiophen-2-yl)methyl]urea has also been explored for its use as a tool compound in chemical biology research. Tool compounds are essential for understanding the function of specific proteins or pathways by selectively modulating their activity. The ability to precisely control biological processes using such compounds is invaluable for both basic research and drug discovery efforts.

The structural diversity of ureas like 1-[(4-methoxyphenyl)methyl]-3-[(oxan-4-y l)(thiophen -2 - yl) methyl] urea strong > offers numerous opportunities for medicinal chemists to design analogs with improved properties. Structure-based drug design (SBDD) approaches can be employed to identify key interactions between the compound and its target proteins, guiding the rational modification of the molecule to enhance potency and selectivity.

In conclusion, 1 - [( 4 - meth oxy phen yl) methyl ] - 3 - [ ( ox an - 4 - yl ) ( thi o phen - 2 - yl ) methyl ] urea strong > ( CAS No . 2309343 - 71 - 1 ) represents a promising lead compound with potential applications in various therapeutic areas . Its unique structural features , combined with favorable biological activity and pharmacokinetic properties , make it an attractive candidate for further development . Ongoing research efforts aim to elucidate its full therapeutic potential and optimize its properties for clinical use . p > article > response >